Ethyl 1-(chlorocarbonyl)piperidine-2-carboxylate

• CAS RN: 88166-69-2
• Molecular Formula: C9H14ClNO3
• Molecular Weight: 219.66 g/mol
• IUPAC Name: ethyl 1-carbonochloridoylpiperidine-2-carboxylate
• InChI: InChI=1S/C9H14ClNO3/c1-2-14-8(12)7-5-3-4-6-11(7)9(10)13/h7H,2-6H2,1H3
• InChI Key: XRDOLNBMTDAJRQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1C(=O)Cl

Description

Ethyl 1-(chlorocarbonyl)piperidine-2-carboxylate is a useful research compound. Its molecular formula is C9H14ClNO3 and its molecular weight is 219.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 2-ethoxycarbonylhexahydropyridine (5 g, 32 mmol) and triethylamine (3.2 g, 32 mmol) in 15 ml of benzene is added dropwise to phosgene, with ice-bath cooling. After the addition is complete, the mixture is allowed to warm to RT and is stirred for 2 hours. The reaction is diluted with benzene to about 150 ml, washed with water (3X), dried over sodium sulfate and stripped to give N-chlorocarbonyl-2-ethoxycarbonylhexahydropyridine.